Cas no 10198-29-5 (Benzofuran, octahydro-,(3aR,7aR)-rel-)
10198-29-5 structure
Product Name:Benzofuran, octahydro-,(3aR,7aR)-rel-
Benzofuran, octahydro-,(3aR,7aR)-rel- Chemical and Physical Properties
Names and Identifiers
-
- Benzofuran, octahydro-,(3aR,7aR)-rel-
- Benzofuran,octahydro-, cis- (8CI)
- 2-Oxabicyclo[4.3.0]nonane
- Benzofuran, octahydro-, trans-
- 27345-70-6
- trans-7-Oxabicyclo(4.3.0)nonane
- DTXSID60906953
- AKOS026730553
- trans-7-Oxabicyclo[4.3.0]nonane
- Benzofuran, octahydro-, cis-
- octahydrobenzofuran
- SCHEMBL216077
- Octahydro-1-benzofuran
- 10198-29-5
- cis-7-Oxabicyclo[4.3.0]nonane
- 2,3,3a,4,5,6,7,7a-octahydrobenzofuran
-
- Inchi: 1S/C8H14O/c1-2-4-8-7(3-1)5-6-9-8/h7-8H,1-6H2
- InChI Key: DNZWAKVIOXCEHH-UHFFFAOYSA-N
- SMILES: O1CCC2CCCCC12
Computed Properties
- Exact Mass: 126.10452
- Monoisotopic Mass: 126.104
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- Density: 0.958
- Boiling Point: 167.5°Cat760mmHg
- Flash Point: 41.5°C
- Refractive Index: 1.466
- PSA: 9.23
- LogP: 1.96550
Benzofuran, octahydro-,(3aR,7aR)-rel- Related Literature
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1. Avermectin–milbemycin synthetic studies. Part 7. An approach to the southern hemisphere of milbemycin α1Michelle M. Sulikowski,Graham E. R. Ellis Davies,Amos B. Smith J. Chem. Soc. Perkin Trans. 1 1992 979
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2. Tributyltin hydride-mediated radical cyclisation of carbonyls to form functionalised oxygen and nitrogen heterocyclesJon Bentley,Paul A. Nilsson,Andrew F. Parsons J. Chem. Soc. Perkin Trans. 1 2002 1461
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